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Introduction and Strategic Overview

Phenethyl isovalerate (CAS No. 140-26-1) is a valuable ester in the perfumer's palette, prized
for its complex and pleasant aromatic profile.[1][2] Formed from phenethyl alcohol and
isovaleric acid, it presents as a colorless to pale yellow liquid.[3][4] Its scent is predominantly
characterized by sweet, fruity, and floral notes, often with nuances of rose, apple, peach,
apricot, and honey.[4][5][6] This multifaceted aroma makes it a versatile ingredient, capable of
acting as a heart or middle note in fragrance compositions, where it enhances richness and
longevity.[3]

These application notes provide a comprehensive technical guide for researchers, formulators,
and drug development professionals on the effective and safe use of phenethyl isovalerate in
cosmetic and personal care products. The document outlines its physicochemical properties,
formulation guidelines, and detailed protocols for stability, sensory, and safety assessments,
with a focus on modern, non-animal testing methodologies.
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Physicochemical and Olfactory Profile

A thorough understanding of the material's properties is fundamental to its successful
application.

Table 1: Physicochemical Properties of Phenethyl Isovalerate

Property Value Source(s)
CAS Number 140-26-1 [11[71[8]
Molecular Formula C13H1802 [71[81I9]
Molecular Weight 206.28 g/mol [1]09]
Appearance .Cok.)rless to slightly yellow (]
liquid
Boiling Point 263 - 268 °C [1][10][11]
Density ~0.974 g/mL at 25 °C [10][11]
Refractive Index n20/D 1.484 - 1.486 [1][10]

Insoluble in water; Soluble in
Solubility oils, alcohols, and organic [11[3]
solvents.[1][3]

FEMA Number 2871 [9][10]

Olfactory Characteristics:
o Primary Notes: Fruity, Floral, Sweet.[3][6]
e Sub-notes: Rose, peach, apricot, apple, honey, and green nuances.[4][5][6]

» Role in Fragrance: Typically used as a heart note to provide a sweet, floral-fruity body and
improve the composition's longevity.[3] It blends well with other floral and fruity accords.[3][4]

Formulation and Regulatory Considerations
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Application in Cosmetic Products

Phenethyl isovalerate is incorporated into a wide range of personal care products, including:

Fine Fragrances (Perfumes, Colognes)[3]

Skin Care (Lotions, Creams)[2][3]

Body Care (Deodorants, Body Washes)[3]

Hair Care (Shampoos, Conditioners)[3]

Its excellent solubility in oils and organic solvents facilitates easy integration into various
cosmetic bases, from emulsions to anhydrous systems.[1][3]

Regulatory Standing and Safety

The safety of fragrance ingredients is paramount. Phenethyl isovalerate has been subject to
rigorous evaluation by industry bodies.

* RIFM Safety Assessment: The Research Institute for Fragrance Materials (RIFM) has
conducted a thorough safety assessment. Their findings, often employing read-across
methodologies with structurally similar compounds, support the safe use of phenethyl
isovalerate under current conditions.[12][13][14] The RIFM evaluation covers multiple
endpoints, including genotoxicity, repeated dose toxicity, and skin sensitization.[12] For the
skin sensitization endpoint, data from a read-across analog, 2-phenylethyl pivalate, indicated
that phenethyl isovalerate is not a safety concern at current use levels.[12]

e |IFRA Standards: The International Fragrance Association (IFRA) sets standards for the safe
use of fragrance materials.[15] Based on safety assessments, the IFRA Code of Practice
recommends a maximum usage level for phenethyl isovalerate of up to 8.0% in the final
fragrance concentrate.[6] Adherence to IFRA standards is crucial for regulatory compliance
and consumer safety.[15]

e GHS Classification: Material Safety Data Sheets (MSDS) may classify phenethyl
isovalerate as a skin and eye irritant (Category 2/2A).[7][8] It is essential to handle the raw
material with appropriate personal protective equipment (PPE), including gloves and safety

goggles.[7][8]
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Experimental Protocols

The following protocols are designed to guide the evaluation of phenethyl isovalerate for

cosmetic applications.

Protocol 1: Stability and Compatibility in a Cosmetic
Emulsion

Objective: To assess the chemical and olfactory stability of phenethyl isovalerate when
incorporated into a representative oil-in-water (O/W) lotion base under accelerated aging

conditions.

Methodology:

o Base Formulation: Prepare a standardized O/W lotion base without any fragrance.
e Sample Preparation:

o Incorporate phenethyl isovalerate at a typical concentration (e.g., 0.5% w/w) into the
lotion base during the cool-down phase (<40°C) with gentle mixing to ensure homogeneity.

o Prepare a control sample (lotion base without phenethyl isovalerate).
o Package samples in airtight, inert containers (e.g., glass jars).
» Storage Conditions: Store the samples under the following conditions for 12 weeks:
o Accelerated: 40°C + 2°C
o Room Temperature: 25°C + 2°C
o Light Exposure: 25°C with exposure to controlled UV/Vis light.
o Evaluation Schedule: Analyze samples at baseline (T=0) and at weeks 4, 8, and 12.

e Analytical Methods:
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o Sensory Evaluation: A trained sensory panel evaluates the fragrance of the lotion for
changes in character, intensity, and the emergence of any off-odors compared to the T=0
sample.

o Physicochemical Analysis: Monitor the lotion for changes in pH, viscosity, and emulsion
stability (e.g., phase separation).

o Chromatographic Analysis (GC-MS):

» Extract the fragrance from the lotion using an appropriate solvent (e.g., hexane or
methyl t-butyl ether).

» Analyze the extract via Gas Chromatography-Mass Spectrometry (GC-MS) to quantify
the concentration of phenethyl isovalerate and identify any potential degradation
products.[16]

Causality: Storing samples at elevated temperatures and under light exposure accelerates
potential degradation reactions (e.g., hydrolysis, oxidation), providing predictive insights into
the long-term shelf life of the fragrance in the final product. GC-MS provides an unbiased,
quantitative measure of chemical stability, complementing the subjective but critical sensory
data.

© 2026 BenchChem. All rights reserved. 5/14 Tech Support


https://www.benchchem.com/product/b1208491/docs?utm_src=pdf-body#application-notes-protocols-for-phenethyl-isovalerate-as-a-fragrance-ingredient-in-cosmetics
https://www.alwsci.com/news/fragrance-and-flavor-component-analysis-techn-81658488.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208491?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Sample Preparation
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Caption: Workflow for cosmetic stability testing.
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Protocol 2: Sensory Panel Evaluation for Fragrance
Performance

Objective: To characterize the olfactory profile, intensity, and longevity of phenethyl

isovalerate using a trained sensory panel.
Methodology:

o Panelist Selection: Recruit panelists pre-screened for olfactory acuity and absence of
sensitivities.[17]

e Environment: Conduct evaluations in a controlled, well-ventilated, and odor-neutral
environment to prevent sensory bias.[17]

o Sample Preparation: Prepare a 10% solution of phenethyl isovalerate in an odorless

solvent (e.g., ethanol).
o Evaluation Procedure:

o Dip standard fragrance blotters (smelling strips) into the solution for a standardized time
(e.g., 2 seconds) to a depth of 1 cm.

o Panelists evaluate the blotters at specific time intervals:
= Top Note (0-15 min): Initial impression.
= Mid Note (15 min - 2 hours): The main character of the fragrance.
» Base Note (>2 hours): The lingering scent, assessing longevity.

o Data Collection: Panelists rate the fragrance on several attributes using a labeled magnitude
scale (e.g., 0-10):

[¢]

Overall Intensity

o

Fruity Character

Floral/Rose Character

o
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o Sweethess

o Presence of any other notes (e.g., green, honey).

» Data Analysis: Analyze the data statistically to determine the mean scores for each attribute
over time, creating a fragrance evaporation curve.[18]

Causality: This protocol isolates the fragrance material to assess its intrinsic olfactory
properties without interference from a cosmetic base.[19] Tracking the profile over time is
essential for understanding how the fragrance will perform and evolve after application, which
is critical for designing a balanced and appealing final product.[18]

Protocol 3: In Vitro and In Chemico Skin Sensitization
Assessment

Objective: To evaluate the skin sensitization potential of phenethyl isovalerate using a tiered,
non-animal testing strategy aligned with OECD guidelines. This approach is mandatory in
regions like the EU where animal testing for cosmetics is banned.[20][21]

Background - The Adverse Outcome Pathway (AOP): Skin sensitization is understood as a
series of key events (KEs).[20] Modern testing strategies target these KEs.

o KEL1: Covalent binding of the chemical to skin proteins (haptenation).[20]
o KEZ2: Activation of keratinocytes, leading to an inflammatory response.[20]

» KE3: Activation and mobilization of dendritic cells.[20]

Adverse Outcome Pathway (AOP) for Skin Sensitization

Adverse Outcome
(Allergic Contact Dermatitis)

Key Event 2
(Keratinocyte Activation)

Key Event 3
(Dendritic Cell Activation)

(Covalent Binding)

(Molecular Initiating Event

Click to download full resolution via product page

Caption: The AOP for skin sensitization.
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Tiered Testing Strategy (per OECD Guidelines):
e In Chemico Assessment of Protein Reactivity (KE1):

o Assay: Direct Peptide Reactivity Assay (DPRA) per OECD Test Guideline (TG) 442C.[20]
[22]

o Principle: Measures the depletion of synthetic peptides containing cysteine or lysine after
incubation with the test chemical. The depletion percentage is used to classify the
substance's reactivity.

o Interpretation: Significant peptide depletion suggests the material can haptenate skin
proteins, fulfilling KE1.

e In Vitro Assessment of Keratinocyte Activation (KE2):
o Assay: KeratinoSens™ or LuSens™ assays per OECD TG 442D.[20][22]

o Principle: These assays use genetically modified keratinocyte cell lines. Activation of the
Nrf2 signaling pathway, a key response to sensitizers, is measured via a luciferase
reporter gene.

o Interpretation: A positive result indicates the material can induce inflammatory and defense
mechanisms in skin cells, fulfilling KE2.

e In Vitro Assessment of Dendritic Cell Activation (KE3):
o Assay: Human Cell Line Activation Test (h-CLAT) per OECD TG 442E.[20]

o Principle: Measures the upregulation of cell surface markers (e.g., CD86, CD54) on a
monocytic cell line (THP-1) following exposure to the test chemical, mimicking dendritic
cell activation.

o Interpretation: Upregulation of these markers indicates the material can activate a key
immune cell type, fulfilling KE3.

o Data Integration and Hazard Assessment:
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o Methodology: The results from the assays (DPRA, KeratinoSens™, h-CLAT) are
integrated using a Defined Approach (DA) as described in OECD TG 497.[23][24]

o Principle: A DA is a fixed data interpretation procedure that uses data from specific
sources to arrive at a hazard prediction. For example, a "2 out of 3" approach may be
used, where positive results in two of the three assays lead to a "sensitizer" classification.

o Qutcome: This integrated approach provides a reliable prediction of both sensitization
hazard (yes/no) and, in some cases, potency sub-categorization (e.g., GHS 1A vs. 1B),
which is critical for quantitative risk assessment (QRA).[22][24][25]

Causality: This multi-assay, mechanism-based strategy provides a more complete picture of a
substance's sensitization potential than any single test.[22] By probing distinct key events in the
AOP, it enhances prediction accuracy and replaces the need for animal testing, aligning with
modern ethical and regulatory standards.[20][23]

Conclusion

Phenethyl isovalerate is a well-characterized fragrance ingredient with a desirable olfactory
profile and a strong safety record supported by RIFM and IFRA. Its successful application in
cosmetics hinges on a scientific approach to formulation and evaluation. By employing the
protocols detailed in this guide for stability, sensory performance, and modern safety
assessment, developers can confidently incorporate phenethyl isovalerate to create stable,
effective, and safe consumer products. Adherence to OECD guidelines for safety testing is not
only best practice but a regulatory necessity in many key markets.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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